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Compound of Interest

Compound Name: Boc-D-Ser(Tos)-O-Bzl

Cat. No.: B129715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-α-tert-Butyloxycarbonyl-O-

benzyl-D-serine (Boc-D-Ser(Bzl)-OH), a key building block for the synthesis of peptides and

peptidomimetics. This document details commercially available sources, physicochemical

properties, and a standardized protocol for its application in solid-phase peptide synthesis

(SPPS).

It is important to note that while the request specified Boc-D-Ser(Tos)-O-Bzl, a comprehensive

search of commercial suppliers indicates that the commonly available and utilized derivative for

this purpose is Boc-D-Ser(Bzl)-OH. The benzyl (Bzl) group is standard for protecting the serine

side-chain hydroxyl, while the Boc group protects the N-terminus. This guide will therefore

focus on this readily available and functionally equivalent compound.

Commercial Suppliers
Boc-D-Ser(Bzl)-OH is a standard reagent available from numerous suppliers specializing in

materials for peptide synthesis. The table below provides a comparative list of major

commercial sources.
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Supplier Product Name Purity Specification CAS Number

Sigma-Aldrich

(Novabiochem®)
Boc-D-Ser(Bzl)-OH ≥98% (TLC)[1] 47173-80-8[1]

Chem-Impex
Boc-O-benzyl-D-

serine
≥99.5% (HPLC)[2] 47173-80-8[2]

Santa Cruz

Biotechnology
Boc-D-Ser(Bzl)-OH ≥98%[3] 47173-80-8[3]

Iris Biotech GmbH Boc-D-Ser(Bzl)-OH Not specified 47173-80-8[4]

CymitQuimica Boc-D-Ser(Bzl)-OH 97% 47173-80-8[5]

Physicochemical & Technical Data
The following table summarizes key technical data for Boc-D-Ser(Bzl)-OH, compiled from

supplier specifications.

Property Value

Molecular Formula C₁₅H₂₁NO₅[1][2][3][4][5]

Molecular Weight 295.33 g/mol [1][2][3]

CAS Number 47173-80-8[1][2][3][4][5]

Appearance White to off-white powder or solid[1][2][5]

Melting Point 56-67 °C[1][2]

Optical Rotation [a]20/D = -22 ± 2º (c=1 in Ethanol)[2]

Storage Temperature 2-8°C[1][2][4]

Application in Peptide Synthesis
Boc-D-Ser(Bzl)-OH is primarily used in Boc-chemistry solid-phase peptide synthesis (SPPS).

The Boc group provides robust protection for the α-amine, which is removed with moderate

acid (e.g., trifluoroacetic acid, TFA) at each cycle. The benzyl ether linkage protecting the side-
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chain hydroxyl group is stable to these conditions and is typically removed during the final

cleavage of the peptide from the resin support using a strong acid, such as hydrofluoric acid

(HF).

Logical Workflow for Boc-SPPS Cycle
The diagram below outlines the fundamental stages of incorporating a single Boc-protected

amino acid into a growing peptide chain on a solid support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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